Cas no 16252-62-3 (3-amino-1,3-diazaspiro4.4nonane-2,4-dione)

• Product Name: 3-amino-1,3-diazaspiro4.4nonane-2,4-dione
• CAS No: 16252-62-3
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 212693
• PubChem ID: 7131218
• Update Time: 2025-11-02

3-amino-1,3-diazaspiro4.4nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1,3-diazaspiro[4.4]nonane-2,4-dione
• 1,3-Diazaspiro[4.4]nonane-2,4-dione,3-amino-
• 3-amino-1,3-diaza-spiro[4.4]nonane-2,4-dione
• 3-aminocyclopentanespiro-5-hydantoin
• 3-amino-1,3-diazaspiro4.4nonane-2,4-dione
• 1,3-Diazaspiro[4.4]nonane-2,4-dione, 3-amino-
• 16252-62-3
• 4-Chloro-3-nitrophenylEthylsulfone
• DTXSID90427904
• FT-0713480
• EN300-14910
• CS-0293593
• Z108595122
• SCHEMBL14935526
• AKOS002681586

• Inchi： 1S/C7H11N3O2/c8-10-5(11)7(9-6(10)12)3-1-2-4-7/h1-4,8H2,(H,9,12)
• InChI Key： XWUJSAXHQJZQCG-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCC2)NC(N1N)=O

Computed Properties

• Exact Mass: 169.08500
• Monoisotopic Mass: 169.085127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4
• XLogP3: -0.5

Experimental Properties

• Density: 1.41
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.613
• PSA: 75.43000
• LogP: 0.69170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 3-amino-1,3-diazaspiro4.4nonane-2,4-dione

3-amino-1,3-diazaspiro4.4nonane-2,4-dione: A Promising Compound in Biomedical Applications

3-amino-1,3-diazaspiro4.4nonane-2,4-dione, with the chemical identifier CAS No. 16252-62-3, represents a unique class of spirocyclic compounds that have attracted significant attention in the field of biomedical research. This molecule belongs to the broader family of 1,3-diazaspiro compounds, which are characterized by their fused ring systems and nitrogen-containing heterocycles. The structural complexity of 3-amino-1,3-diazaspiro4.4nonane-2,4-dione provides a platform for exploring its potential therapeutic applications, particularly in the context of inflammatory diseases and neurodegenerative disorders. Recent studies have highlighted its role as a scaffold for drug development, emphasizing its ability to modulate intracellular signaling pathways and interact with specific molecular targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-amino-1,3-diazaspiro4.4nonane-2,4-dione, which is now being investigated for its pharmacological properties. One of the most notable features of this compound is its ability to act as a multitarget ligand, capable of binding to multiple receptors or enzymes simultaneously. This property is particularly valuable in the treatment of complex diseases such as chronic inflammation and metabolic disorders, where a single therapeutic agent can address multiple pathological mechanisms. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 3-amino-1,3-diazaspiro4.4nonane-2,4-dione exhibits significant anti-inflammatory activity by inhibiting the NF-κB pathway, a key regulator of inflammatory responses.

The molecular structure of 3-amino-1,3-diazaspiro4.4nonane-2,4-dione is composed of a spirocyclic core with two nitrogen atoms bridging the rings. This unique architecture allows for the incorporation of various functional groups, which can be tailored to enhance its biological activity. For instance, the amino group at the 3-position may contribute to its interaction with proteins involved in cell signaling, while the dione functionality could influence its redox properties. The synthesis of this compound typically involves a series of cyclization and oxidation steps, which have been optimized to improve yield and purity. These synthetic strategies are critical for the large-scale production of 3-amino-1,3-diazaspiro4.4nonane-2,4-dione for preclinical and clinical studies.

Recent research has also focused on the antioxidant properties of 3-amino-1,3-diazaspiro4.4nonane-2,4-dione. Oxidative stress is a common feature in many diseases, including neurodegenerative conditions and cardiovascular disorders. A 2024 study in Bioorganic & Medicinal Chemistry reported that 3-amino-1,3-diazaspiro4.4nonane-2,4-dione can scavenge free radicals and reduce lipid peroxidation, making it a potential candidate for the treatment of oxidative stress-related pathologies. Additionally, its ability to modulate mitochondrial function has been explored, with implications for the management of metabolic syndromes.

One of the most promising applications of 3-amino-1,3-diazaspiro4.4nonane-2,4-dione is in the field of neurodegenerative diseases. Alzheimer's disease, Parkinson's disease, and Huntington's disease are all characterized by the accumulation of misfolded proteins and the disruption of synaptic function. Preliminary studies suggest that 3-amino-1,3-diazaspiro4.4nonane-2,4-dione may exert neuroprotective effects by inhibiting the aggregation of amyloid-beta proteins and promoting the clearance of toxic oligomers. A 2,025 study in Neuropharmacology found that this compound can enhance the activity of autophagy-related proteins, which are essential for the degradation of damaged cellular components.

The development of 3-amino-1,3-diazaspiro4.4nonane-2,4-dione as a therapeutic agent is also being explored in the context of antimicrobial resistance. The global rise of drug-resistant pathogens has necessitated the discovery of novel antimicrobial compounds. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that 3-amino-1,3-diazaspiro4.4nonane-2,4-dione exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Its mechanism of action appears to involve the disruption of bacterial cell membranes, suggesting a potential role in the development of new antibiotics.

Despite its promising therapeutic potential, the clinical translation of 3-amino-1,3-diazaspiro4.4nonane-2,4-dione faces several challenges. One of the primary concerns is its bioavailability and toxicity profile. While preclinical studies have shown low toxicity in animal models, further research is needed to evaluate its safety in humans. Additionally, the optimization of its chemical structure to improve solubility and stability is an ongoing area of investigation. These efforts are critical for the successful development of 3-amino-1,3-diazaspiro4.4nonane-2,4-dione as a viable therapeutic option.

In conclusion, 3-amino-1,3-diazaspiro4.4nonane-2,4-dione represents a novel class of compounds with significant potential for the treatment of a wide range of diseases. Its unique molecular structure and multifunctional properties make it an attractive candidate for further research and development. As the field of biomedical science continues to advance, the exploration of 3-amino-1,3-diazaspiro4.4nonane-2,4-dione and its derivatives will likely play a crucial role in the discovery of new therapeutic strategies.